Cas no 2408963-82-4 (tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate
• CAS No: 2408963-82-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5915050
• PubChem ID: 165686081
• Update Time: 2025-07-22

tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6930037
• 2408963-82-4
• tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate

• Inchi： 1S/C13H25NO3/c1-12(2,3)17-11(15)14-9-13(4,16)10-7-5-6-8-10/h10,16H,5-9H2,1-4H3,(H,14,15)
• InChI Key： VKXIJIDOAWYYHW-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OC(C)(C)C)C1CCCC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate

Professional Introduction to Compound with CAS No. 2408963-82-4 and Product Name: *tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate*

Compound with the CAS number 2408963-82-4 and the product name tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular composition of this compound includes a tert-butyl group and a N-(2-cyclopentyl-2-hydroxypropyl) moiety, which contribute to its distinct chemical properties and reactivity.

The synthesis of tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate involves a series of carefully controlled chemical reactions that highlight the precision required in pharmaceutical chemistry. The presence of the hydroxyl group in the cyclopentyl side chain enhances the compound's solubility and interaction with biological targets, making it a promising candidate for further investigation. Recent studies have demonstrated that this compound exhibits interesting pharmacological properties, which may be exploited in the development of novel therapeutic agents.

In the realm of biochemical research, compounds like tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate serve as valuable tools for understanding complex biological mechanisms. The tert-butyl group, known for its steric hindrance, can influence the binding affinity and selectivity of drug candidates, thereby aiding in the design of more effective medications. Moreover, the hydroxyl-functionalized side chain provides opportunities for further derivatization, allowing researchers to tailor the compound's properties to specific needs.

Recent advancements in computational chemistry have enabled more accurate predictions of the behavior of complex molecules such as tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate. Molecular modeling studies have revealed insights into its potential interactions with biological receptors, providing a foundation for rational drug design. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which are essential for confirming the structural integrity and purity of the compound.

The pharmaceutical industry is increasingly leveraging innovative compounds like tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate to address unmet medical needs. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory and analgesic effects, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to cross biological membranes efficiently enhances its bioavailability, a critical factor in drug efficacy.

The development of novel pharmaceuticals is a multi-step process that requires rigorous testing and validation. From initial synthesis to preclinical trials, each stage must adhere to stringent quality control measures to ensure safety and efficacy. The case of tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate exemplifies the meticulous approach required in drug discovery. Researchers must navigate complex regulatory landscapes while maintaining ethical standards to bring new treatments to patients in need.

In conclusion, compound with CAS No. 2408963-82-4 and product name tert-butyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate represents a significant contribution to the field of chemical pharmaceuticals. Its unique molecular structure and promising pharmacological properties make it a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.